1-(benzylcarbamoyl)cyclopropane-1-carboxylic acid
Cat. No. B2503193
M. Wt: 219.24
InChI Key: ZIPURTBBOFIUNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08497284B2
Procedure details
The title compound was prepared based on a modified procedure of Shih and Rankin [Synthetic Communications, 1996, 26(4), 833-836]: To a mixture of cyclopropane-1,1-dicarboxylic acid (5.0 g, 38.4 mmol, 1.0 eq.) in anhydrous THF (50 mL) under nitrogen was added dropwise triethylamine (3.89 g, 38.4 mmol, 1.0 eq.) with stirring for 30 minutes at 0° C., followed by the addition of thionyl chloride (4.57 g, 38.4 mmol, 1.0 eq.) with stirring for another 30 minutes at 0° C. To the resulting mixture under nitrogen was added dropwise a solution of benzylamine 5 (4.53 g, 42.3 mmol, 1.1 eq.) in anhydrous THF (25 mL) with stirring for 1.5 hours at 0° C. The reaction mixture was diluted with ethyl acetate and extracted with 2N NaOH (to pH 10). The aqueous phase was titrated with 2N HCl to pH 1-2 and then extracted with ethyl acetate. The organic phase was dried with sodium sulfate and concentrated in vacuo to give 1-Benzylcarbamoyl-cyclopropanecarboxylic acid as a white solid (4.39 g, 52.15%). 1H NMR (400 MHz, CDCl3): 8.44 (br s, 1H), 7.37-7.33 (m, 2H), 7.32-7.26 (m, 3H), 1.82-1.70 (m, 4H).
Yield
52.15%
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]([OH:9])=[O:8])([C:4](O)=[O:5])[CH2:3][CH2:2]1.C(N(CC)CC)C.S(Cl)(Cl)=O.[CH2:21]([NH2:28])[C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1>C1COCC1.C(OCC)(=O)C>[CH2:21]([NH:28][C:4]([C:1]1([C:7]([OH:9])=[O:8])[CH2:3][CH2:2]1)=[O:5])[C:22]1[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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C1(CC1)(C(=O)O)C(=O)O
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Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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|
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Quantity
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3.89 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
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4.57 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Four
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Name
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Quantity
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4.53 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N
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|
Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring for 30 minutes at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was prepared
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STIRRING
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Type
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STIRRING
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Details
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with stirring for another 30 minutes at 0° C
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Duration
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30 min
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STIRRING
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Type
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STIRRING
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Details
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with stirring for 1.5 hours at 0° C
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|
Duration
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1.5 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with 2N NaOH (to pH 10)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried with sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)NC(=O)C1(CC1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.39 g | |
| YIELD: PERCENTYIELD | 52.15% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
